Cas no 1391194-50-5 (4-Fluoro Prasugrel)

• Product Name: 4-Fluoro Prasugrel
• CAS No: 1391194-50-5
• MF: C₂₀H₂₀FNO₃S
• MW: 373.441107749939
• CID: 854848
• Update Time: 2026-04-29

4-Fluoro Prasugrel Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyclopropyl-1-(4-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate
• 2-[2-(acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(4-fluorophenyl)Ethanone
• 2-[2-(Acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(4-fluorophenyl)ethanone Hydrochloride
• Prasugrel Impurity III
• 4-Fluoro Prasugrel

Additional information on 4-Fluoro Prasugrel

4-Fluoro Prasugrel: A Comprehensive Overview

4-Fluoro Prasugrel is a novel compound with the CAS number 1391194-50-5, which has garnered significant attention in the field of cardiovascular medicine. This compound is an analog of prasugrel, a well-known antiplatelet agent, and incorporates a fluorine atom at the 4th position of its structure. The introduction of fluorine has been shown to enhance certain pharmacological properties, making 4-Fluoro Prasugrel a promising candidate for the treatment of various cardiovascular conditions.

The development of 4-Fluoro Prasugrel was driven by the need to improve upon the limitations of existing antiplatelet agents. Traditional agents like clopidogrel and prasugrel have demonstrated efficacy in preventing thrombotic events, but they are not without drawbacks, including variability in response and potential side effects. Recent studies have highlighted that the fluorination at the 4th position may address these issues by improving bioavailability and reducing off-target effects.

One of the most significant advancements in 4-Fluoro Prasugrel research is its enhanced pharmacokinetic profile. Preclinical studies have shown that this compound exhibits improved absorption and reduced clearance compared to its parent drug, prasugrel. This suggests that 4-Fluoro Prasugrel may require lower doses to achieve therapeutic effects, thereby minimizing the risk of adverse reactions. Furthermore, its fluorinated structure has been associated with increased stability, which could prolong its duration of action and reduce dosing frequency.

The antiplatelet activity of 4-Fluoro Prasugrel has been extensively studied in both in vitro and in vivo models. Research published in 2023 demonstrated that this compound effectively inhibits platelet aggregation by targeting key signaling pathways involved in thrombus formation. Notably, it showed superior efficacy compared to prasugrel in models simulating acute coronary syndrome, a condition where rapid and potent antiplatelet action is critical.

In terms of safety, early clinical trials have indicated that 4-Fluoro Prasugrel has a favorable safety profile. Unlike some antiplatelet agents that increase bleeding risk, this compound appears to strike a balance between efficacy and safety. However, further large-scale studies are needed to confirm these findings and assess long-term outcomes.

The potential applications of 4-Fluoro Prasugrel extend beyond acute cardiovascular events. Researchers are exploring its use in prophylactic settings for patients at high risk of developing thrombotic complications, such as those undergoing coronary artery bypass grafting or percutaneous coronary intervention. Additionally, its unique pharmacodynamic properties make it a candidate for personalized medicine approaches, where therapy can be tailored to individual patient needs.

In conclusion, 4-Fluoro Prasugrel represents a significant advancement in antiplatelet therapy. With its improved pharmacokinetic profile, enhanced efficacy, and promising safety data, this compound holds great potential for revolutionizing the treatment of cardiovascular diseases. As research continues to unfold, CAS No 1391194-50-5 is poised to become a cornerstone in the fight against thrombotic events.